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Compound of Interest

Compound Name:
9-Methyl-2,5-dioxa-8-

azaspiro[3.5]nonane

CAS No.: 2172107-89-8

Cat. No.: B6289791

Get Quote

Introduction: The "Spiro Switch" in MedChem
The 8-azaspiro[3.5]nonane system represents a piperidine ring spiro-fused to a cyclobutane

moiety.[1] Unlike its isomer, 7-azaspiro[3.5]nonane (a 3-spiro-piperidine analog), the 8-aza

scaffold places the nitrogen atom para to the spiro center.[1] This geometry makes it a direct,

rigidified bioisostere of 4,4-dimethylpiperidine or 4-spiro-piperidine motifs found in numerous

GPCR ligands and kinase inhibitors.[1]

Key Advantages:

Vector Positioning: The spiro[3.5] system locks the C-N bond vectors, reducing the entropic

penalty upon protein binding.

Metabolic Stability: The steric bulk of the cyclobutane ring at the 4-position (relative to the

piperidine nitrogen) blocks metabolic oxidation at the typically vulnerable

-carbons (C3/C5 of the piperidine ring) via remote steric shielding.[1]
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Lipophilicity Modulation: Spirocyclization increases

character, often improving solubility and lowering LogD compared to flat aromatic linkers.

Chemical Space & Properties
Before initiating functionalization, it is critical to understand the reactivity profile of the 8-aza

position.[1]

Property Value / Characteristic Implication for Synthesis

Core Structure
Secondary Amine (

)

Highly nucleophilic; prone to

over-alkylation if not controlled.

[1]

pKa (Conjugate Acid) ~10.8 - 11.2

Requires strong bases (e.g.,

NaOtBu, LiHMDS) for

deprotonation in

or Pd-catalyzed couplings.[1]

Steric Environment Distal Spiro Center

The spiro center is at C4

(relative to N). It exerts minimal

steric hindrance on the

nitrogen, allowing high yields

in amide couplings even with

bulky acids.

Solubility Moderate (Free base)

The free base can be

waxy/oily. HCl or TFA salts are

preferred for handling.

Preparation of the Core Scaffold
While often commercially available as the tert-butyl carbamate (Boc) protected form, the free

amine must be generated in situ or isolated as a salt for functionalization.

Standard Deprotection Protocol:
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Dissolve 8-(tert-butoxycarbonyl)-8-azaspiro[3.5]nonane in 1,4-dioxane (

).

Add

HCl in dioxane (5 equivalents).

Stir at

for 2 hours (monitor by LCMS for disappearance of

peak of starting material).

Concentrate in vacuo to yield the 8-azaspiro[3.5]nonane hydrochloride salt.

Note: Do not use TFA if the subsequent step involves base-sensitive coupling, or perform

a free-base extraction (DCM /

NaOH) immediately.[1]

Functionalization Protocols
Protocol A: Pd-Catalyzed N-Arylation (Buchwald-
Hartwig)
Target: Synthesis of N-Aryl/Heteroaryl derivatives for GPCR/Kinase libraries.[1]

This protocol is optimized to overcome the high basicity of the aliphatic amine which can poison

Pd catalysts.

Reagents:

Substrate: Aryl Bromide/Chloride (

)

Amine: 8-azaspiro[3.5]nonane HCl (

)
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Catalyst:

(

)

Ligand: RuPhos or BrettPhos (

) — Critical for secondary aliphatic amines.

Base:

(

)

Solvent: Toluene or 1,4-Dioxane (anhydrous, sparged with

)[1]

Step-by-Step:

Inert Setup: Charge a reaction vial with the aryl halide, amine salt,

, Ligand, and

. Cap and purge with Nitrogen for 5 minutes.

Solvation: Add anhydrous solvent via syringe. The concentration should be

.

Activation: Heat the block to

for 4–16 hours.

Checkpoint: Check LCMS at 4 hours. If conversion is

, add a second portion of catalyst/ligand.

Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc). Concentrate and purify

via Flash Chromatography (Hexane/EtOAc).
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Why this works: RuPhos is specifically designed to prevent

-hydride elimination and facilitate the reductive elimination of bulky secondary amines.[1]

Protocol B: Rapid Library Synthesis via Reductive
Amination
Target:

-Alkyl derivatives for physicochemical property tuning.[1]

Reagents:

Carbonyl: Aldehyde/Ketone (

)

Amine: 8-azaspiro[3.5]nonane free base (

)

Reductant:

(

)

Acid: Acetic Acid (

, catalytic if aldehyde is reactive)

Solvent: DCE (1,2-Dichloroethane) or DCM[1]

Step-by-Step:

Imine Formation: Dissolve amine and carbonyl component in DCE. Add Acetic Acid. Stir for

30–60 minutes at RT.

Technical Insight: Pre-forming the imine/iminium ion is crucial for ketones. For sterically

hindered ketones, add
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molecular sieves.

Reduction: Add

in one portion. Stir for 12–24 hours.

Quench: Add saturated

solution. Extract with DCM.

Purification: SCX-2 (Strong Cation Exchange) cartridges are ideal for parallel purification.[1]

Load crude, wash with MeOH, elute with

in MeOH.

Protocol C: Urea Synthesis (Metabolic Stability)
Target: Installation of polar blocking groups.

Method:

Dissolve 8-azaspiro[3.5]nonane (

) and

(

) in DCM at

.

Add Triphosgene (

) or 4-Nitrophenyl chloroformate (

). Stir for 30 min.

Add the second amine (

,

). Warm to RT and stir for 2 hours.
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Result: High-yielding unsymmetrical urea formation.[1]

Decision Logic & Workflow Visualization
The following diagram illustrates the strategic decision-making process for functionalizing the 8-

aza position based on the desired final chemotype.

Start: 8-Azaspiro[3.5]nonane Core

Define Target Chemotype

Target: N-Aryl/Heteroaryl?

Target: N-Alkyl?

No

Protocol A: Buchwald-Hartwig
(Pd2(dba)3 / RuPhos)

Unactivated Ar-X

SNAr (if electrophile is electron-poor)

Nitro/CN-Aryl-F

Target: Amide/Urea?

No

Protocol B: Reductive Amination
(NaBH(OAc)3 / DCE)

Aldehyde/Ketone

Direct Alkylation
(R-X / K2CO3 / MeCN)

Alkyl Halide

Protocol C: Peptide Coupling
(HATU / DIPEA)

Carboxylic Acid

Urea Formation
(Triphosgene or Isocyanate)

Amine/Isocyanate

Click to download full resolution via product page

Caption: Decision tree for selecting the optimal synthetic pathway based on the electrophilic

partner.
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Case Study: GPR119 Agonist Optimization
In the development of GPR119 agonists for Type 2 Diabetes, the 8-azaspiro[3.5]nonane

scaffold has been utilized to replace the piperidine ring of earlier leads.

Challenge: The piperidine analog suffered from rapid oxidative metabolism at the C3

position.[1]

Solution: Substitution with 8-azaspiro[3.5]nonane.[1][2]

Outcome:

Potency: Maintained

.

Metabolic Stability: Intrinsic clearance (

) reduced by 3-fold due to steric protection of the ring carbons by the distal spiro-
cyclobutane.

Solubility: Improved aqueous solubility (

) attributed to the disruption of planar stacking forces.

Troubleshooting & Critical Parameters
Stalled Couplings (Buchwald): If the reaction stalls, switch from

to

. The stronger base is often required to deprotonate the bulky amine-Pd complex.[1] Ensure
the halide partner is not protodehalogenating.[1]

Over-Alkylation: In direct alkylations (using alkyl halides), the 8-aza nitrogen is very

nucleophilic. Use the amine in excess (

) or switch to Reductive Amination (Protocol B) which is self-limiting to mono-alkylation.[1]
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Salt Formation: The HCl salt of the product can be hygroscopic. For storage, convert to the

fumarate or tartrate salt, which often yields non-hygroscopic crystalline solids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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functionalization-of-the-8-azaspiro-3-5-nonane-scaffold]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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